Cas no 14617-02-8 (Benzenebutanoicacid, 2-hydroxy-4-methoxy-g-oxo-)

• Product Name: Benzenebutanoicacid, 2-hydroxy-4-methoxy-g-oxo-
• CAS No: 14617-02-8
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 237467
• PubChem ID: 254171
• Update Time: 2025-04-19

Benzenebutanoicacid, 2-hydroxy-4-methoxy-g-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoicacid, 2-hydroxy-4-methoxy-g-oxo-
• 2'-hydroxy-4'
• 2-hydroxy-4-(2-hydroxy-4-methoxy-3,6-dimethyl-benzoyloxy)-3,6-dimethyl-benzoic acid
• 2-hydroxy-4-methoxy-3,6-dimethylbenzoic acid 4'-carboxy-3'-hydroxy-2',5'-dimethylphenyl ester
• 4-(2-hydroxy-4-methoxyphenyl)-4-oxobutanoic acid
• 4-(2'-Hydroxy-4'-methoxyphenyl)-4-oxobutansaeure
• 4-(2-Hydroxy-4-methoxy-phenyl)-4-oxo-buttersaeure
• AC1Q5ULQ
• barbatic acid
• barbatinic acid
• CTK0I0543
• STOCK1N-36235
• NSC78012
• 3vi2
• 14617-02-8
• NSC-78012
• 4-(2-hydroxy-4-methoxyphenyl)-4-oxobutanoicacid
• AKOS024256212
• Q27461139
• HMZ
• DTXSID60932777

• Inchi： 1S/C11H12O5/c1-16-7-2-3-8(10(13)6-7)9(12)4-5-11(14)15/h2-3,6,13H,4-5H2,1H3,(H,14,15)
• InChI Key： MMMHZBODZRNHIN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)O)C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83
• LogP: 1.44830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones